Cas no 625-60-5 (S-Ethyl thioacetate)

S-Ethyl thioacetate Properties

Names and Identifiers

• S-Ethyl thioacetate
• Thioacetic acid S-ethyl ester
• Ethanethioic acid S-ethyl ester
• Ethyl thioacetate
• CH3COSC2H5
• Ethyl thiolacetate
• FEMA 3282
• S-ethyl ethanethoate
• S-Ethyl thiolacetate
• thioacetic acid ethyl ester
• S-Ethyl ethanethioate
• ETHANETHIOIC ACID, S-ETHYL ESTER
• Ethyl ethanethioate
• Ethanethioic acid, ethyl ester
• Acetic acid, thio-, ethyl ester
• Thioethyl compound
• Acetic acid, thio-, S-ethyl ester
• 1-ethylsulfanylethanone
• FEMA No. 3282
• 6E715F929W
• Ethyl thioacetate, >=9
• +Expand

• MDL： MFCD00015178
• InChIKey： APTGPWJUOYMUCE-UHFFFAOYSA-N
• Inchi： 1S/C4H8OS/c1-3-6-4(2)5/h3H2,1-2H3
• SMILES： S(C(C([H])([H])[H])=O)C([H])([H])C([H])([H])[H]
• BRN： 1737643

Computed Properties

• Exact Mass: 104.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.029586
• Heavy Atom Count: 6
• Complexity: 51.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.4

Experimental Properties

• LogP: 1.37020
• PSA: 41.32000
• Refractive Index: n20/D 1.458(lit.)
• Water Partition Coefficient: Insoluble in water
• Boiling Point: 117°C(lit.)
• Melting Point: No data available
• Flash Point: 65 °F
• FEMA: 3282
• Color/Form: A foul smelling liquid
• Solubility: Insoluble in water.
• Density: 0.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters